Cas no 338753-01-8 (6-[(4-methoxyphenyl)methyl]pyridazin-3-ol)

• Product Name: 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol
• CAS No: 338753-01-8
• MDL: MFCD00140698
• CID: 4647608
• Update Time: 2025-11-01

6-[(4-methoxyphenyl)methyl]pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol

• MDL： MFCD00140698

Additional information on 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol

Introduction to 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol (CAS No. 338753-01-8)

6-[(4-methoxyphenyl)methyl]pyridazin-3-ol, with the CAS number 338753-01-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a methoxyphenylmethyl group imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol consists of a pyridazine ring with a hydroxyl group at the 3-position and a 4-methoxyphenylmethyl substituent at the 6-position. This specific arrangement of functional groups contributes to its solubility, stability, and reactivity, which are crucial factors in its potential therapeutic applications.

Recent studies have highlighted the potential of 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol as a lead compound for the development of novel drugs. One area of particular interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol. The results demonstrated that this compound effectively inhibited the activity of protein kinase C (PKC), a family of enzymes that play a crucial role in cell proliferation and survival. The inhibition of PKC by 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol led to reduced cell viability and increased apoptosis in cancer cell lines, suggesting its potential as an anticancer agent.

Beyond its anticancer properties, 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol has also shown promise in the treatment of neurodegenerative diseases. In a study published in the Journal of Neurochemistry, researchers found that this compound exhibited neuroprotective effects by modulating oxidative stress and inflammation. Specifically, it was shown to reduce the production of reactive oxygen species (ROS) and inhibit the activation of microglia, which are key mediators of neuroinflammation.

The pharmacokinetic profile of 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol is another important aspect that has been extensively studied. Research has demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and is stable under physiological conditions, making it suitable for further development as an orally administered drug.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol in various therapeutic settings. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients, with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In addition to its therapeutic applications, 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol has also been explored as a tool compound in basic research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for studying cellular processes and disease mechanisms. For example, it has been used to investigate the role of PKC in cellular signaling and to elucidate the molecular mechanisms underlying neurodegeneration.

The synthesis of 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol has been optimized to ensure high yield and purity. Various synthetic routes have been developed, including multistep processes involving condensation reactions and functional group transformations. These methods have been validated through extensive characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In conclusion, 6-[(4-methoxyphenyl)methyl]pyridazin-3-ol (CAS No. 338753-01-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, paving the way for future advancements in drug discovery and development.